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Compound of Interest

Compound Name: 3-Hydroxytetradecanedioic acid

CAS No.: 73179-89-2

Cat. No.: B1257505

Get Quote

Executive Summary
This technical guide details the metabolic genesis, pathological significance, and analytical

quantification of 3-hydroxytetradecanedioic acid (3-OH-C14-DC). Unlike primary metabolic

intermediates, this compound acts as a critical "rescue pathway" marker. Its presence in

biological fluids is pathognomonic for specific defects in mitochondrial fatty acid

-oxidation (FAO), most notably Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD)
deficiency.[1]

This document is designed for research scientists and clinical biochemists, providing a

mechanistic understanding of the crosstalk between mitochondrial and endoplasmic reticulum

(ER) organelles, alongside validated protocols for Gas Chromatography-Mass Spectrometry

(GC-MS) analysis.

Part 1: The Metabolic Genesis
The "Rescue" Mechanism: -Oxidation Failure and -
Oxidation Activation
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Under normal physiological conditions, long-chain fatty acids (LCFAs) undergo

-oxidation in the mitochondria to generate Acetyl-CoA.[2] However, when specific enzymes in
this pathway function sub-optimally, the cell attempts to mitigate lipotoxicity via

-oxidation in the endoplasmic reticulum (ER).

3-Hydroxytetradecanedioic acid is not a standard intermediate of healthy metabolism. It is

formed through a specific sequence of failure and compensation:

Primary Block: A defect in LCHAD prevents the oxidation of 3-hydroxy-acyl-CoAs

(specifically C14-C16 chain lengths).[1][3]

Substrate Accumulation: Long-chain fatty acids accumulate in the cytosol.

Microsomal Shunt: Cytochrome P450 enzymes (CYP4A/CYP4F subfamilies) in the ER

hydroxylate the

-carbon of the accumulated fatty acid, converting it into a dicarboxylic acid (DCA).

Secondary Block: These DCAs are transported back to the mitochondria or peroxisomes for

-oxidation. However, because the LCHAD enzyme is defective, the

-oxidation of the dicarboxylic acid also stalls at the 3-hydroxy step.

Excretion: The resulting 3-hydroxy-dicarboxylic acyl-CoA is hydrolyzed, and the free acid (3-
hydroxytetradecanedioic acid) is excreted in urine.

Pathway Visualization
The following diagram illustrates the diversion of metabolic flux from the blocked mitochondrial

pathway to the ER, resulting in the formation of 3-OH-C14-DC.
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Figure 1: The metabolic diversion pathway. Note how the LCHAD defect blocks both the

primary fatty acid oxidation and the secondary dicarboxylic acid oxidation, leading to the

specific accumulation of 3-hydroxytetradecanedioic acid.

Part 2: Enzymology and Pathophysiology
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The Enzyme: LCHAD
The Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) activity is part of the

Mitochondrial Trifunctional Protein (MTP) complex.[2][3][4]

Gene:HADHA (encodes the

-subunit carrying LCHAD and enoyl-CoA hydratase activity).

Substrate Specificity: C12 to C16 chain lengths.

Reaction: Catalyzes the NAD+-dependent oxidation of the hydroxyl group at the C3 position

to a keto group.

Why Dicarboxylic Acids?
In LCHAD deficiency, the accumulation of 3-hydroxy intermediates is toxic. The body attempts

to increase water solubility to facilitate renal excretion.

-oxidation converts the hydrophobic methyl terminus into a hydrophilic carboxyl group. While
this allows for urinary excretion, the resulting dicarboxylic aciduria is a hallmark of metabolic
stress.

Part 3: Analytical Methodologies (GC-MS)
The gold standard for identifying 3-hydroxytetradecanedioic acid is Gas Chromatography-

Mass Spectrometry (GC-MS) of urinary organic acids. Due to the polarity of the dicarboxylic

and hydroxyl groups, derivatization is mandatory.

Experimental Protocol: Urine Organic Acid Analysis
Objective: Extract and quantify 3-OH-C14-DC from patient urine.

Reagents Required[5][6][7]
Internal Standard: 3,3-dimethylglutaric acid or tropic acid.

Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1%

Trimethylchlorosilane (TMCS).
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Solvents: Ethyl acetate, Diethyl ether.

Enzyme: Urease (type C-3 from Jack bean).

Step-by-Step Workflow
Sample Preparation:

Aliquot 1-2 mL of urine.

Add Internal Standard (approx.[7] 0.1 mg).

Add Urease to decompose urea (prevents obscuring of peaks). Incubate at 37°C for 30

min.

Protein Precipitation:

Add ethanol (if necessary) or proceed directly to acidification.

Extraction:

Acidify to pH 1-2 using 5M HCl. Crucial: Acidic pH ensures organic acids are protonated

(uncharged) for solvent extraction.

Extract 2x with Ethyl Acetate or Diethyl Ether.

Combine organic layers and dry over anhydrous sodium sulfate (

).

Derivatization (Silylation):

Evaporate solvent to dryness under Nitrogen (

) stream.[6]

Add 100

L BSTFA + 1% TMCS.
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Heat at 60°C for 30-60 minutes. This converts -OH and -COOH groups to -OTMS and -

COOTMS esters.

GC-MS Injection:

Inject 1

L into the GC-MS (Splitless mode recommended for trace detection).

GC-MS Visualization Workflow
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Figure 2: Sample preparation workflow for the isolation of 3-hydroxydicarboxylic acids.

Data Interpretation: Mass Spectral Characteristics
The Trimethylsilyl (TMS) derivative of 3-hydroxytetradecanedioic acid will exhibit specific

fragmentation patterns.
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Fragment Type Characteristic Ions (m/z) Mechanistic Origin

[M-15]+ High Mass
Loss of methyl group (

) from TMS.

Alpha-Cleavage 233

Cleavage adjacent to the 3-

hydroxyl-TMS group

(characteristic of 3-OH-fatty

acids).

McLafferty 204
Rearrangement characteristic

of TMS esters.

Base Peak 73 / 75

Trimethylsilyl cation fragments

(

).

Differentiation Note:

3-hydroxy-tetradecanoic acid (C14-OH): Monocarboxylic.[8] Found in simple FAO defects.

3-hydroxy-tetradecanedioic acid (C14-OH-DC): Dicarboxylic.[9][10] Specific for LCHAD/MTP

deficiency where

-oxidation is heavily recruited.

Part 4: Clinical & Pharmaceutical Implications
Diagnostic Utility
The detection of 3-hydroxytetradecanedioic acid is part of the "3-hydroxydicarboxylic

aciduria" profile.

LCHAD Deficiency: High excretion of C6-C14 3-hydroxy dicarboxylic acids.[1][9]

MCAD Deficiency: Typically shows C6-C10 dicarboxylic acids (adipic, suberic, sebacic) but

lacks the specific long-chain 3-hydroxy pattern seen in LCHAD.[1]
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Drug Development Considerations
For researchers developing therapies (e.g., anaplerotic agents like Triheptanoin):

Biomarker Monitoring: Reduction in urinary 3-OH-C14-DC indicates improved mitochondrial

flux or reduced reliance on the

-oxidation shunt.

Toxicity: Accumulation of long-chain 3-hydroxy intermediates is associated with retinopathy

and peripheral neuropathy in LCHAD patients. Monitoring this specific metabolite is crucial

for safety pharmacology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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